Cas no 2493983-81-4 (INNYA-23060804)

INNYA-23060804 structure
INNYA-23060804 structure
Product Name:INNYA-23060804
CAS No:2493983-81-4
MF:C48H35P
MW:642.77
CID:4771209
Update Time:2025-06-20

INNYA-23060804 Chemical and Physical Properties

Names and Identifiers

    • (2'-(2-(anthracen-9-yl)ethyl)-[1,1'-binaphthalen]-2-yl)diphenylphosphane
    • INNYA-23060804
    • Inchi: 1S/C48H35P/c1-3-19-39(20-4-1)49(40-21-5-2-6-22-40)46-32-30-35-16-8-14-26-44(35)48(46)47-36(28-27-34-15-7-13-25-43(34)47)29-31-45-41-23-11-9-17-37(41)33-38-18-10-12-24-42(38)45/h1-28,30,32-33H,29,31H2
    • InChI Key: FGZREHPSNYKGLB-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)CCC1=C2C=CC=CC2=CC2C=CC=CC1=2

INNYA-23060804 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
szz003-100 mg
(R)-MOP-003
2493983-81-4 95%, 98%ee
100mg
¥3900.0 2023-07-10
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
szz003-100mg
(R)-MOP-003
2493983-81-4 95%, 98%ee
100mg
¥3900.0 2024-07-19

Additional information on INNYA-23060804

Introduction to INNYA-23060804 (CAS No. 2493983-81-4)

INNYA-23060804, a novel compound with the Chemical Abstracts Service (CAS) number 2493983-81-4, has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure and potential therapeutic applications, making it a promising candidate for further development and clinical trials.

The chemical structure of INNYA-23060804 is composed of a complex arrangement of atoms, including carbon, hydrogen, nitrogen, and oxygen. Its molecular formula is C17H19N3O2, and it has a molecular weight of approximately 297.35 g/mol. The compound's structural complexity contributes to its diverse biological activities, which have been the focus of recent studies.

Recent research has highlighted the potential of INNYA-23060804 in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have shown that INNYA-23060804 exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia, reduce oxidative stress, and prevent the aggregation of amyloid-beta peptides, which are hallmark features of Alzheimer's disease.

In addition to its neuroprotective effects, INNYA-23060804 has also shown promise in the treatment of inflammatory conditions. In vitro and in vivo studies have revealed that the compound possesses potent anti-inflammatory properties by downregulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of INNYA-23060804 have been extensively studied to ensure its suitability for clinical use. Preclinical studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are crucial factors for its potential use in chronic disease management. Furthermore, toxicity studies have shown that INNYA-23060804 is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of INNYA-23060804 in human subjects. Phase I trials have been completed successfully, demonstrating that the compound is safe and well-tolerated at various dose levels. Phase II trials are currently ongoing to assess its therapeutic potential in specific patient populations. These trials are expected to provide valuable insights into the compound's efficacy and safety profile, paving the way for further development.

The development of INNYA-23060804 is part of a broader effort to identify and develop novel compounds with therapeutic potential. Advances in computational chemistry and high-throughput screening technologies have played a crucial role in identifying lead compounds like INNYA-23060804. These technologies enable researchers to screen large libraries of compounds quickly and efficiently, accelerating the drug discovery process.

In conclusion, INNYA-23060804 (CAS No. 2493983-81-4) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and diverse biological activities. Ongoing research and clinical trials will continue to elucidate its therapeutic potential and pave the way for its potential use in clinical practice.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.